Cas no 2248368-26-3 (3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel-)

• Product Name: 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel-
• CAS No: 2248368-26-3
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5107062
• Update Time: 2025-07-18

3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel-

• Inchi： 1S/C14H15NO4/c16-12(17)14-6-11(14)7-15(9-14)13(18)19-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,16,17)/t11-,14-/m0/s1
• InChI Key： PFDGXQWRURTLMD-FZMZJTMJSA-N
• SMILES： [C@@]12(C(O)=O)[C@@]([H])(C1)CN(C(OCC1=CC=CC=C1)=O)C2

Additional information on 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel-

Introduction to 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- (CAS No. 2248368-26-3)

3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- (CAS No. 2248368-26-3) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds and is characterized by its bicyclic ring system and the presence of a phenylmethyl ester group. The stereochemistry of the compound, specifically the (1R,5R)-relative configuration, adds to its complexity and potential biological activity.

The structural features of 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- make it an interesting candidate for various applications in drug discovery and development. The azabicyclic core provides a rigid scaffold that can influence the conformational flexibility and binding properties of the molecule. The phenylmethyl ester group adds hydrophobicity and can enhance interactions with biological targets such as enzymes and receptors.

Recent studies have explored the potential therapeutic applications of this compound. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug development. The unique structure of 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- allows it to interact with specific GPCRs, potentially leading to novel treatments for diseases such as neurological disorders and metabolic syndromes.

In addition to its potential as a GPCR modulator, 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- has been investigated for its anti-inflammatory properties. Inflammatory diseases are a significant health burden globally, and there is a constant need for new therapeutic agents with improved efficacy and safety profiles. Preclinical studies have shown that this compound can inhibit key inflammatory pathways, making it a promising candidate for further development in this area.

The synthesis of 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- is a challenging task due to its complex structure and specific stereochemistry. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the synthesis process. These methods have been refined over time to improve yields and reduce impurities.

The physicochemical properties of 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- are also important considerations in its development as a pharmaceutical agent. Its solubility in different solvents and its stability under various conditions are critical factors that can affect its formulation and delivery methods. Researchers have conducted extensive studies to optimize these properties to ensure the compound's effectiveness in vivo.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- is still in the early stages of development, preliminary data from preclinical studies have shown promising results. These studies have demonstrated that the compound has good pharmacokinetic properties and low toxicity profiles in animal models.

In conclusion, 3-Azabicyclo[3.1.0]hexane-1,3-dicarboxylic acid, 3-(phenylmethyl) ester, (1R,5R)-rel- (CAS No. 2248368-26-3) is a promising compound with potential applications in various therapeutic areas due to its unique structural features and biological activities. Ongoing research continues to explore its full potential as a novel drug candidate.